Cas no 887147-25-3 (Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate)

• Product Name: Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• CAS No: 887147-25-3
• MF: C₁₃H₁₉N₅O₂
• MW: 277.322262048721
• CID: 4827495
• Update Time: 2025-07-19

Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• tert-butyl N-(6-amino-1-methylimidazo[4,5-c]pyridin-4-yl)-N-methylcarbamate
• Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate

• Inchi： 1S/C13H19N5O2/c1-13(2,3)20-12(19)18(5)11-10-8(6-9(14)16-11)17(4)7-15-10/h6-7H,1-5H3,(H2,14,16)
• InChI Key： VDCFPCAPIOOABA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C2=C(C=C(N)N=1)N(C)C=N2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 1.1
• Topological Polar Surface Area: 86.3

Additional information on Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate

Professional Introduction to Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate (CAS No. 887147-25-3)

Tert-Butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 887147-25-3, represents a fusion of heterocyclic chemistry and carbamate functionality, making it a promising candidate for various biochemical applications.

The molecular structure of Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate features a complex arrangement of atoms, including nitrogen and carbon rings that contribute to its reactivity and potential biological activity. The presence of a tert-butyl group enhances the stability of the molecule, while the carbamate moiety introduces a polar region that can interact with biological targets. This combination makes the compound an intriguing subject for further investigation in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of imidazopyridine derivatives in medicinal chemistry. The imidazo[4,5-c]pyridine scaffold, a key component of Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate, has been extensively studied for its potential to modulate various biological pathways. For instance, studies have demonstrated that imidazopyridines can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of an amino group at the 6-position and a methyl group at the 1-position further diversifies its pharmacological profile, opening up new avenues for therapeutic intervention.

The carbamate functional group in Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This property is crucial for designing molecules with high affinity and selectivity. In addition, the tert-butyl group provides steric hindrance, which can prevent unwanted interactions and improve the compound's metabolic stability. These features make it an attractive scaffold for developing novel small-molecule drugs.

In the context of current research, Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate has been explored as a potential lead compound for several therapeutic applications. For example, preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate could offer a new strategy for managing chronic inflammatory conditions.

Moreover, the structural features of this compound make it a suitable candidate for further derivatization to enhance its pharmacological properties. Researchers have employed various synthetic methodologies to modify different parts of the molecule while retaining its core structure. Such modifications aim to improve solubility, bioavailability, and target specificity. For instance, introducing additional polar groups or aromatic rings can enhance interactions with biological targets while minimizing off-target effects.

The synthesis of Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. The use of protecting groups ensures that reactive sites are selectively modified without affecting other parts of the molecule. These synthetic strategies highlight the importance of meticulous planning and execution in pharmaceutical chemistry.

In conclusion, Tert-butyl (6-amino-1-methyl-1H-imidazo[4,5-c]pyridin-4-yll(methyl)carbamate is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic and carbamate functionalities makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its pharmacological properties and applications in treating various diseases. As research progresses, this compound is likely to play a crucial role in advancing our understanding of drug design and development.